Cas no 1806851-00-2 (Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate
• CAS No: 1806851-00-2
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4948290
• Update Time: 2025-06-11

Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7BrF3NO2S/c1-2-18-10(17)8-6(5-16)3-4-7(9(8)12)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： ZNNZZGZHAKXYAG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C#N)C=1C(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate (CAS No. 1806851-00-2)

Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate (CAS No. 1806851-00-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromo, cyano, and trifluoromethylthio functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which combines electron-withdrawing and electron-donating substituents, makes it particularly valuable for constructing complex molecules with tailored properties.

In recent years, the demand for trifluoromethylthio-containing compounds has surged due to their enhanced biological activity and stability. Researchers are increasingly exploring the potential of Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. Its cyano group also contributes to its reactivity, enabling facile transformations into other functional groups, such as carboxylic acids or amides, which are pivotal in medicinal chemistry.

The compound’s bromo substituent offers additional synthetic utility, allowing for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig reactions. These reactions are critical for constructing biaryl structures, which are prevalent in many FDA-approved drugs. Furthermore, the ethyl ester moiety provides a protective group that can be hydrolyzed under mild conditions, offering flexibility in multi-step syntheses.

From an industrial perspective, Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are seeking ways to minimize waste and reduce the use of hazardous reagents. This compound’s efficiency in catalytic reactions and its compatibility with flow chemistry systems make it an attractive candidate for scalable and eco-friendly production processes.

Another area of interest is the compound’s potential role in material science. The trifluoromethylthio group is known to impart unique electronic properties to materials, such as enhanced conductivity or thermal stability. Researchers are investigating its incorporation into organic semiconductors and liquid crystals, which could lead to advancements in flexible electronics and display technologies.

Given its multifaceted applications, Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate (CAS No. 1806851-00-2) is frequently searched in academic and industrial databases. Common queries include its synthetic routes, spectroscopic data, and safety profiles. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and consistency for research purposes.

In summary, Ethyl 2-bromo-6-cyano-3-(trifluoromethylthio)benzoate stands out as a pivotal building block in modern chemistry. Its unique structural features and broad applicability align with current trends in drug discovery, sustainable manufacturing, and advanced materials. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.